Cas no 1331823-95-0 (1-(4-hydroxy-3,5-dimethylphenyl)-2-(piperidin-1-yl)ethan-1-one)

• Product Name: 1-(4-hydroxy-3,5-dimethylphenyl)-2-(piperidin-1-yl)ethan-1-one
• CAS No: 1331823-95-0
• MF: C₁₅H₂₁NO₂
• MW: 247.33274435997
• MDL: MFCD19982789
• CID: 4588683
• Update Time: 2025-10-29

1-(4-hydroxy-3,5-dimethylphenyl)-2-(piperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Hydroxy-3,5-dimethylphenyl)-2-(piperidin-1-yl)ethan-1-one
• 1-(4-hydroxy-3,5-dimethylphenyl)-2-(piperidin-1-yl)ethan-1-one

• MDL： MFCD19982789
• Inchi： 1S/C15H21NO2/c1-11-8-13(9-12(2)15(11)18)14(17)10-16-6-4-3-5-7-16/h8-9,18H,3-7,10H2,1-2H3
• InChI Key： ZPLAVZIYVWQJAQ-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC(C)=C(O)C(C)=C1)CN1CCCCC1

Additional information on 1-(4-hydroxy-3,5-dimethylphenyl)-2-(piperidin-1-yl)ethan-1-one

Introduction to 1-(4-hydroxy-3,5-dimethylphenyl)-2-(piperidin-1-yl)ethan-1-one (CAS No. 1331823-95-0)

1-(4-hydroxy-3,5-dimethylphenyl)-2-(piperidin-1-yl)ethan-1-one is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. With the CAS number 1331823-95-0, this molecule has been extensively studied for its potential applications in drug development and medicinal chemistry. The compound’s distinct structural features, comprising a hydroxyl-substituted dimethylbenzene ring coupled with a piperidine moiety, make it a promising candidate for further exploration in therapeutic interventions.

The hydroxyl group at the para position of the aromatic ring and the dimethyl substitution at the ortho positions contribute to the compound’s overall reactivity and biological activity. These structural elements are critical in determining its interaction with biological targets, making it an intriguing subject for synthetic chemists and pharmacologists alike. The presence of the piperidine ring further enhances its pharmacological profile, as piperidine derivatives are well-known for their role in various pharmaceuticals due to their favorable solubility and metabolic stability.

In recent years, advancements in computational chemistry and molecular modeling have allowed researchers to delve deeper into the mechanistic aspects of this compound. Studies have indicated that the 4-hydroxy-3,5-dimethylphenyl moiety may exhibit significant binding affinity with certain enzymes and receptors, which could be exploited for the development of novel therapeutic agents. For instance, preliminary computational studies suggest that this compound could interact with enzymes involved in inflammatory pathways, potentially making it a valuable asset in the fight against chronic inflammatory diseases.

The 2-(piperidin-1-yl)ethan-1-one segment of the molecule adds another layer of complexity, influencing both its chemical reactivity and its pharmacokinetic properties. Piperidine-based compounds are often favored in drug design due to their ability to modulate central nervous system (CNS) activity while maintaining good oral bioavailability. This makes 1-(4-hydroxy-3,5-dimethylphenyl)-2-(piperidin-1-yl)ethan-1-one a particularly interesting candidate for further investigation in neuropharmacology.

Recent experimental work has focused on synthesizing derivatives of this compound to optimize its pharmacological properties. By modifying the substituents on the aromatic ring or the piperidine moiety, researchers aim to enhance its efficacy and reduce potential side effects. One notable derivative has shown promise in preclinical trials for its ability to inhibit certain key enzymes implicated in pain signaling pathways. This finding underscores the importance of 1-(4-hydroxy-3,5-dimethylphenyl)-2-(piperidin-1-yl)ethan-1-one as a scaffold for developing next-generation therapeutics.

The compound’s potential extends beyond pain management; it has also been explored as a precursor for more complex molecules with broader therapeutic applications. For example, researchers have investigated its role in developing agents that target neurological disorders such as Alzheimer’s disease and Parkinson’s disease. The hydroxyl group and dimethylphenyl core are particularly relevant here, as they can be functionalized to interact with specific biomarkers associated with these conditions.

From a synthetic chemistry perspective, 1-(4-hydroxy-3,5-dimethylphenyl)-2-(piperidin-1-yl)ethan-1-one presents an intriguing challenge due to its complex architecture. The synthesis involves multiple steps, including aromatic ring functionalization and nucleophilic substitution reactions with piperidine derivatives. Recent advances in green chemistry have prompted researchers to develop more sustainable synthetic routes for this compound, emphasizing minimal waste generation and high atom economy.

The pharmacokinetic profile of this compound is another area of active investigation. Studies using advanced metabolomics techniques have provided insights into how the body processes 1-(4-hydroxy-3,5-dimethylphenyl)-2-(piperidin-1-yl)ethan-1-one, revealing key pathways involved in its degradation and excretion. This information is crucial for optimizing dosing regimens and minimizing potential adverse effects. Additionally, pharmacogenomic studies have begun to explore how genetic variations among individuals might influence their response to this compound, paving the way for personalized medicine approaches.

In conclusion, 1-(4-hydroxy-3,5-dimethylphenyl)-2-(piperidin-1-y)ethan-l-one (CAS No. 1331823 -95 -0) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and promising biological activity make it a valuable candidate for further exploration in drug development. As research continues to uncover new applications and synthetic strategies for this compound, 1331823 -95 -0 will undoubtedly remain at the forefront of medicinal chemistry innovation.